Hexylbenzene
Hexylbenzene
Hexylbenzene belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Hexylbenzene is considered to be a practically insoluble (in water) and relatively neutral molecule. Hexylbenzene has been primarily detected in saliva.
Hexylbenzene is a member of benzenes.
Hexylbenzene is a member of benzenes.
Brand Name:
Vulcanchem
CAS No.:
1077-16-3
VCID:
VC21037416
InChI:
InChI=1S/C12H18/c1-2-3-4-6-9-12-10-7-5-8-11-12/h5,7-8,10-11H,2-4,6,9H2,1H3
SMILES:
CCCCCCC1=CC=CC=C1
Molecular Formula:
C12H18
Molecular Weight:
162.27 g/mol
Hexylbenzene
CAS No.: 1077-16-3
Cat. No.: VC21037416
Molecular Formula: C12H18
Molecular Weight: 162.27 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Hexylbenzene belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Hexylbenzene is considered to be a practically insoluble (in water) and relatively neutral molecule. Hexylbenzene has been primarily detected in saliva. Hexylbenzene is a member of benzenes. |
|---|---|
| CAS No. | 1077-16-3 |
| Molecular Formula | C12H18 |
| Molecular Weight | 162.27 g/mol |
| IUPAC Name | hexylbenzene |
| Standard InChI | InChI=1S/C12H18/c1-2-3-4-6-9-12-10-7-5-8-11-12/h5,7-8,10-11H,2-4,6,9H2,1H3 |
| Standard InChI Key | LTEQMZWBSYACLV-UHFFFAOYSA-N |
| SMILES | CCCCCCC1=CC=CC=C1 |
| Canonical SMILES | CCCCCCC1=CC=CC=C1 |
| Boiling Point | 226.1 °C |
| Melting Point | -61.0 °C |
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